Cas no 144373-58-0 (5-Oxa-2-azaspiro[3.5]nonane-8-carboxylic acid, 1,6-dioxo-, trans-(±)-)

• Product Name: 5-Oxa-2-azaspiro[3.5]nonane-8-carboxylic acid, 1,6-dioxo-, trans-(±)-
• CAS No: 144373-58-0
• MF: C₈H₉NO₅
• MW: 199.160762548447
• CID: 831834
• Update Time: 2026-04-29

5-Oxa-2-azaspiro[3.5]nonane-8-carboxylic acid, 1,6-dioxo-, trans-(±)- Chemical and Physical Properties

Names and Identifiers

• 5-Oxa-2-azaspiro[3.5]nonane-8-carboxylic acid, 1,6-dioxo-, trans-(±)-
• (4R,8R)-1,6-Dioxo-5-oxa-2-azaspiro[3.5]nonane-8-carboxylic acid
• 5-OXA-2-AZASPIRO[3.5]NONANE-8-CARBOXYLIC ACID, 1,6-DIOXO-, (4R,8R)-REL-
• [pyridine-D4]ethyl nicotinate
• [R-(4S*-cis)]-1,6-dioxo-5-oxa-2-azaspiro[3.5]nonane-8-carboxylic acid
• [R-(4S*-cis)]-1,6-dioxo-5-oxa-2-azaspiro[3.5]nonane-8-carboxylic acid benzyl ester
• [R-(4S*-trans)]-1,6-dioxo-5-oxa-2-azaspiro[3.5]nonane-8-car
• < R-(4S*-cis)> -1,6-dioxo-5-oxa-2-azaspiro< 3.5> nonane-8-carboxylic acid benzyl ester
• ethyl nicotinate (2,4,5,6-[2H]4)
• Ethyl Nicotinate-d4
• Ignicut-d4
• Mucotherm-d4
• Nicaethan-d4

• Inchi： InChI=1S/C8H9NO5/c10-5-1-4(6(11)12)2-8(14-5)3-9-7(8)13/h4H,1-3H2,(H,9,13)(H,11,12)/t4-,8+/m0/s1
• InChI Key： CCVGLMFDAMROFT-RNHFCUEFSA-N
• SMILES： O=C1NC[C@@]12OC(C[C@@H](C2)C(O)=O)=O

Computed Properties

• Exact Mass: 199.04807
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 1

Experimental Properties

• PSA: 92.7

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Lactones Delta valerolactones